BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Antifolate
C2: Solubility and Experimental Preparation

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Antifolate C2
CAS No.: 1286279-90-0
Cat. No.: B605521
Get Quote
. J

Introduction: A New Frontier in Antifolate
Therapeutics

Antifolates represent a cornerstone in the history of chemotherapy, being among the first
classes of antimetabolites to demonstrate clinical efficacy.[1] Their mechanism of action hinges
on disrupting metabolic pathways that rely on one-carbon moieties supplied by folate (Vitamin
B9), which are essential for the synthesis of nucleotides and amino acids, and thus for cell
division.[1][2] The evolution of antifolate drugs has been driven by the need to overcome
resistance mechanisms and to enhance selectivity for cancer cells.[3][4]

Antifolate C2 (CAS: 1286279-90-0) is a novel, potent antifolate compound that has shown
significant promise in preclinical studies.[5] It is a 6-substituted pyrrolo[2,3-d]pyrimidine thienoyl
antifolate that exhibits a unigue mechanism of action and selectivity profile.[6] This application
note provides a comprehensive guide for researchers, scientists, and drug development
professionals on the solubility, preparation, and handling of Antifolate C2 for experimental use,
ensuring both scientific integrity and practical applicability.
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Mechanism of Action: Targeted Disruption of Purine
Biosynthesis

Antifolate C2 exerts its cytotoxic effects by inhibiting glycinamide ribonucleotide
formyltransferase (GARFTase), a key enzyme in the de novo purine biosynthesis pathway.[5][6]
This inhibition blocks the formation of purine nucleotides, which are essential building blocks
for DNA and RNA synthesis, ultimately leading to the cessation of cell proliferation.[5][7]

A distinguishing feature of Antifolate C2 is its selective uptake by the proton-coupled folate
transporter (PCFT).[5][6] This transporter is often overexpressed in certain tumor types, such
as non-squamous non-small cell lung cancer (NS-NSCLC), and its activity is enhanced in the
acidic microenvironment characteristic of many solid tumors.[5][6] This targeted delivery
mechanism contributes to the compound's tumor selectivity and distinguishes it from older
antifolates like methotrexate.[5]
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Solution Preparation Workflow

Start: Antifolate C2 (Solid) Workflow for Antifolate C2 Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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